Cas no 1445891-57-5 (8-bromo-7-fluoro-isoquinoline)

• Product Name: 8-bromo-7-fluoro-isoquinoline
• CAS No: 1445891-57-5
• MF: C₉H₅BrFN
• MW: 226.04510474205
• MDL: MFCD28661501
• CID: 4727338
• PubChem ID: 89650401
• Update Time: 2025-05-19

8-bromo-7-fluoro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-bromo-7-fluoroisoquinoline
• Isoquinoline, 8-bromo-7-fluoro-
• 8-bromo-7-fluoro-isoquinoline
• GDQIFFRWCFFSKB-UHFFFAOYSA-N
• Z2658866477
• AKOS033969120
• MFCD28661501
• SY023351
• CS-0163358
• EN300-299292
• SCHEMBL15058583
• D80104
• DB-170530
• 1445891-57-5
• AS-77580

• MDL： MFCD28661501
• Inchi： 1S/C9H5BrFN/c10-9-7-5-12-4-3-6(7)1-2-8(9)11/h1-5H
• InChI Key： GDQIFFRWCFFSKB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C=CN=CC=21)F

Computed Properties

• Exact Mass: 224.95894g/mol
• Monoisotopic Mass: 224.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.9

Additional information on 8-bromo-7-fluoro-isoquinoline

Introduction to 8-bromo-7-fluoro-isoquinoline (CAS No. 1445891-57-5)

8-bromo-7-fluoro-isoquinoline, identified by its Chemical Abstracts Service (CAS) number 1445891-57-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and structural versatility. The presence of both bromo and fluoro substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The isoquinoline core is a privileged structure in drug discovery, with many natural and synthetic derivatives exhibiting pharmacological properties ranging from antimicrobial to anticancer effects. The introduction of halogen atoms, such as bromine and fluorine, into the isoquinoline framework enhances its binding affinity to biological targets and improves metabolic stability. Specifically, the bromo group at the 8-position and the fluoro group at the 7-position in 8-bromo-7-fluoro-isoquinoline contribute to its reactivity and functionalization potential, enabling further derivatization for targeted drug design.

Recent advancements in computational chemistry and high-throughput screening have highlighted 8-bromo-7-fluoro-isoquinoline as a promising candidate for further exploration in medicinal chemistry. Its molecular architecture suggests potential applications in modulating enzyme activity and receptor interactions, particularly in pathways associated with inflammation, neurodegeneration, and cancer. Studies have demonstrated that halogenated isoquinolines can exhibit enhanced bioavailability and prolonged half-life when incorporated into drug molecules, attributes that are critical for therapeutic efficacy.

In the context of modern drug development, 8-bromo-7-fluoro-isoquinoline serves as a versatile building block for synthesizing more complex molecules. Researchers have leveraged its scaffold to develop inhibitors of kinases and other enzymes implicated in disease progression. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for solid tumors by interfering with key signaling pathways such as MAPK and PI3K/Akt. The ability to modify specific positions on the isoquinoline ring allows for fine-tuning of pharmacokinetic properties, including solubility, permeability, and binding affinity.

The synthesis of 8-bromo-7-fluoro-isoquinoline typically involves multi-step organic reactions starting from readily available precursors. The introduction of the bromo and fluoro substituents often requires specialized reagents and conditions to ensure regioselectivity and high yield. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the production process, making it more efficient and scalable for industrial applications. These synthetic strategies are crucial for producing sufficient quantities of the compound for both research purposes and potential clinical trials.

One of the most compelling aspects of 8-bromo-7-fluoro-isoquinoline is its role as a precursor in the development of next-generation therapeutics. By serving as a core structure, it enables chemists to explore a wide range of chemical modifications that can optimize drug-like properties. For example, appending functional groups such as amides or ethers can alter the compound's interaction with biological targets without significantly compromising its inherent bioactivity. This flexibility underscores the importance of 8-bromo-7-fluoro-isoquinoline in medicinal chemistry libraries.

The pharmacological profile of 8-bromo-7-fluoro-isoquinoline is further illuminated by its interaction with various biological systems. Preliminary studies indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory enzyme activity. Additionally, its structural similarity to known bioactive compounds suggests potential applications in treating neurological disorders where isoquinolines have demonstrated efficacy. The combination of computational modeling with experimental validation has been instrumental in uncovering these possibilities.

As research continues to evolve, the utility of 8-bromo-7-fluoro-isoquinoline is expected to expand into new therapeutic areas. The growing interest in halogenated heterocycles stems from their ability to enhance molecular interactions through dipole moments and electronic effects induced by halogen bonds. These interactions can lead to more potent and selective drug candidates, addressing unmet medical needs more effectively than traditional small molecules.

In conclusion,8-bromo-7-fluoro-isoquinoline (CAS No. 1445891-57-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug development underscores its importance in modern medicinal biology. As new research emerges, this compound will continue to be a cornerstone in the quest for innovative therapeutic solutions across multiple disease indications.